Cas no 500101-34-8 (1H-Pyrazole-5-carboxamide,N-(2-acetyl-6-methylphenyl)-1-(3-chloro-2-pyridinyl)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-5-carboxamide,N-(2-acetyl-6-methylphenyl)-1-(3-chloro-2-pyridinyl)-3-(trifluoromethyl)-
• CAS No: 500101-34-8
• MF: C₁₉H₁₄ClF₃N₄O₂
• MW: 422.788273334503
• CID: 1544550
• Update Time: 2024-08-24

1H-Pyrazole-5-carboxamide,N-(2-acetyl-6-methylphenyl)-1-(3-chloro-2-pyridinyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide,N-(2-acetyl-6-methylphenyl)-1-(3-chloro-2-pyridinyl)-3-(trifluoromethyl)-
• 1H-Pyrazole-5-carboxamide, N-(2-acetyl-6-methylphenyl)-1-(3-chloro-2-pyridinyl)-3-(trifluoromethyl)-

• Inchi： 1S/C19H14ClF3N4O2/c1-10-5-3-6-12(11(2)28)16(10)25-18(29)14-9-15(19(21,22)23)26-27(14)17-13(20)7-4-8-24-17/h3-9H,1-2H3,(H,25,29)
• InChI Key： DDXFDNFHSJDSID-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2Cl)C(C(NC2=C(C)C=CC=C2C(C)=O)=O)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 422.07592

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 476.4±45.0 °C(Predicted)
• PSA: 76.88
• pka: 11.31±0.70(Predicted)